Photopolymerization of metal nanoparticles on multiwall carbon nanotubes†

Chemical Communications Pub Date: 2008-09-01 DOI: 10.1039/B807407K

Abstract

A facile method for the functionalization of multiwall carbon nanotubes (MWCNT) by photopolymerization of 5-mercapto-2,2′-bithiophene modified metal (Au or Ag) nanoparticles on the surface of the MWCNT is developed.

Graphical abstract: Photopolymerization of metal nanoparticles on multiwall carbon nanotubes
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